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Compound of Interest

Compound Name:
7-Hydroxy-beta-carboline-1-

propionic acid

CAS No.: 215934-15-9

Cat. No.: B3034739 Get Quote

Executive Summary & Compound Profile
7-Hydroxy-beta-carboline-1-propionic acid is a beta-carboline alkaloid derivative. While

often used as a fluorescent reference standard or metabolite marker in neuropharmacology, it

possesses cytotoxic activity and interacts with benzodiazepine receptors and DNA intercalating

pathways.

Critical Safety Distinction: Do not conflate this compound with 7-Hydroxymitragynine (7-OH), a

potent opioid derived from Kratom.[1][2][3] While both share the "7-hydroxy" nomenclature,

their regulatory and toxicological profiles differ. However, due to the cytotoxic potential of beta-

carbolines, this compound must be managed as Hazardous Chemical Waste with high-

containment protocols similar to cytotoxic drugs.
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Property Data Relevance to Disposal

CAS Number 215934-15-9
Unique identifier for waste

manifesting.[4]

Physical State Solid (Powder)

Requires particulate

containment (HEPA) to prevent

inhalation.

Solubility DMSO, MeOH, CHCl₃

Solubilization is required for

liquid waste stream

consolidation.

Hazard Class Cytotoxic / Irritant
DO NOT dispose of in sewer

or municipal trash.

Reactivity Sensitive to strong oxidizers
Segregate from perchlorates,

nitrates, and peroxides.

Hazard Identification & Pre-Disposal Stabilization
Before disposal, the compound must be stabilized to prevent accidental exposure or

environmental release.

GHS Classification (Precautionary)
H315/H319: Causes skin and serious eye irritation.[5]

H335: May cause respiratory irritation.

H351/H361: Suspected of causing cancer or damaging fertility (Class effect of beta-

carbolines due to DNA intercalation).

Personal Protective Equipment (PPE) Matrix
Respiratory: N95/P100 respirator or work within a certified Fume Hood/BSC.

Dermal: Double nitrile gloves (0.11 mm minimum thickness).

Ocular: Chemical splash goggles (ANSI Z87.1).
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Step-by-Step Disposal Workflow
Phase A: Solid Waste (Pure Compound & Residues)
Scenario: You have expired powder in a vial or residual solids.

Do Not Decant: Never attempt to tap powder out of a vial into a trash bin. The dust hazard is

too high.

Solvent Rinse: Add a small volume (1–2 mL) of DMSO or Methanol to the vial to dissolve the

solid.

Transfer: Pipette the dissolved solution into your Halogenated or Non-Halogenated Organic

Waste container (depending on the solvent used).

Note: If using Chloroform/Dichloromethane, use the Halogenated stream.

Vial Disposal: The empty, rinsed vial is now "RCRA Empty." Deface the label and place it in a

Glass/Sharps container destined for incineration, not recycling.

Phase B: Liquid Waste (Stock Solutions)
Scenario: You have a DMSO or Methanol stock solution.

Segregation: Ensure the waste stream is compatible. Beta-carbolines are stable but should

not be mixed with strong acids (e.g., Nitric Acid) or oxidizers, as this may generate toxic

byproducts.

Container: Pour into a High-Density Polyethylene (HDPE) or Glass waste carboy.

Labeling: Affix a hazardous waste label. Explicitly write:

"Contains: 7-Hydroxy-beta-carboline-1-propionic acid"[4][6]

"Hazard: Toxic / Cytotoxic"

"Solvent: [Name of Solvent]"

Phase C: Contaminated Debris (Gloves, Tips, Wipes)
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Bagging: Collect all solid debris in a clear, 6-mil polyethylene bag.

Secondary Containment: Place the bag inside a rigid container labeled "Cytotoxic/Hazardous

Debris".

Disposal Path: This stream is typically sent for High-Temperature Incineration (>1000°C) to

ensure thermal destruction of the alkaloid structure.

Disposal Decision Logic (Visualized)
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Click to download full resolution via product page

Caption: Operational workflow for segregating and processing beta-carboline waste streams.

Regulatory Compliance & RCRA Codes
In the United States, this specific compound is not explicitly P-listed or U-listed under RCRA

(40 CFR 261.33). However, due to its toxicity profile, it must be managed as Characteristic

Waste if it exhibits toxicity, or simply as Non-RCRA Regulated Hazardous Waste (depending on

state regulations).

Recommended Waste Code: If dissolved in a flammable solvent (MeOH), use D001

(Ignitable).

Best Practice: Manage as "Lab Pack" waste for incineration. Do not landfill.

Emergency Spill Response
Evacuate: Clear the immediate area of personnel.

PPE: Don double gloves, goggles, and a respirator.

Containment: Cover powder spills with a damp paper towel (soaked in water or DMSO) to

prevent dust generation.

Cleanup: Wipe up the material and place all wipes into the "Contaminated Debris" stream.

Wash the surface with a 10% bleach solution to degrade residual organic traces, followed by

water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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